Cas no 2169423-45-2 ((2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine)

(2-Cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine is a chiral amine derivative featuring a cyclohexyl-substituted piperidine core with two methyl groups at the 4- and 6-positions. This structurally constrained compound is of interest in medicinal chemistry and asymmetric synthesis due to its stereochemical complexity and potential as a building block for bioactive molecules. The cyclohexyl group enhances lipophilicity, while the amine functionality allows for further derivatization, making it useful in the development of pharmacophores or ligands. Its rigid scaffold may also contribute to improved selectivity in target interactions. The compound’s synthetic versatility and stereochemical control make it a valuable intermediate for research applications in drug discovery and catalysis.
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine structure
2169423-45-2 structure
Product Name:(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
CAS No:2169423-45-2
MF:C14H28N2
MW:224.385523796082
CID:6297448
PubChem ID:165858082
Update Time:2025-06-15

(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
    • 2169423-45-2
    • EN300-1478106
    • Inchi: 1S/C14H28N2/c1-10-8-11(2)16-14(13(10)9-15)12-6-4-3-5-7-12/h10-14,16H,3-9,15H2,1-2H3
    • InChI Key: XYBJZRPJUJXPHN-UHFFFAOYSA-N
    • SMILES: N1C(C)CC(C)C(CN)C1C1CCCCC1

Computed Properties

  • Exact Mass: 224.225248902g/mol
  • Monoisotopic Mass: 224.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38Ų

(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1478106-1.0g
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
1g
$0.0 2023-06-06
Enamine
EN300-1478106-50mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
50mg
$612.0 2023-09-28
Enamine
EN300-1478106-100mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
100mg
$640.0 2023-09-28
Enamine
EN300-1478106-250mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
250mg
$670.0 2023-09-28
Enamine
EN300-1478106-500mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
500mg
$699.0 2023-09-28
Enamine
EN300-1478106-1000mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
1000mg
$728.0 2023-09-28
Enamine
EN300-1478106-2500mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
2500mg
$1428.0 2023-09-28
Enamine
EN300-1478106-5000mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
5000mg
$2110.0 2023-09-28
Enamine
EN300-1478106-10000mg
(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine
2169423-45-2
10000mg
$3131.0 2023-09-28

Additional information on (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine

Introduction to (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine and Its Significance in Modern Chemical Research

(2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine, with the CAS number 2169423-45-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The compound's molecular structure, characterized by a cyclohexyl group and two methyl substituents on the piperidine ring, contributes to its distinct chemical properties and potential biological activities.

The< strong>molecular configuration of (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine is crucial in determining its interactions with biological targets. The presence of the cyclohexyl group enhances the compound's lipophilicity, which can be advantageous for crossing biological membranes. Additionally, the methyl groups at the 4 and 6 positions of the piperidine ring contribute to steric hindrance, potentially influencing binding affinity and selectivity. These structural features make the compound a valuable scaffold for drug design.

In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological properties. Studies have shown that piperidine-based compounds can exhibit potent activity against various diseases, including neurological disorders and infectious diseases. The< strong>biological activity of (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine has been explored in several preclinical studies, where it demonstrated promising results in modulating specific enzymatic pathways and receptor interactions.

One of the most intriguing aspects of this compound is its potential role in< strong>neurological research. Piperidine derivatives have been investigated for their ability to interact with neurotransmitter systems, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine may enable it to bind to specific neural receptors with high affinity, potentially leading to novel therapeutic strategies.

Furthermore, the compound's< strong>pharmacokinetic profile is an essential factor in its development as a drug candidate. Research indicates that (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine exhibits favorable solubility and metabolic stability, which are critical for ensuring effective drug delivery and prolonged activity. These properties make it a promising candidate for further investigation in clinical trials.

The< strong>catalytic applications of this compound are also worth mentioning. Piperidine derivatives can serve as ligands in various catalytic systems, enhancing reaction efficiency and selectivity. In particular, (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine has been utilized in transition metal catalysis, where it acts as a chiral auxiliary to facilitate asymmetric synthesis. This application underscores the compound's versatility beyond its pharmaceutical potential.

In conclusion, (2-cyclohexyl-4,6-dimethylpiperidin-3-yl)methanamine (CAS 2169423-45-2) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features contribute to its< strong>biological activity,< strong>catalytic applications, and< strong>pharmacokinetic profile, making it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and drug discovery is likely to grow.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited